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Compound of Interest

Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982
Get Quote
. J

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the a,3-
acetylenic ketone, oct-3-yn-2-one. Due to the limited availability of published experimental data
for this specific compound, this report combines established spectroscopic principles for a,3-
unsaturated and acetylenic ketones with data for structurally similar compounds to provide a
predictive and methodological framework for its analysis. Detailed experimental protocols for
acquiring high-quality spectral data are also presented.

Chemical Structure and Properties

IUPAC Name: oct-3-yn-2-one Synonyms: 3-Octyn-2-one, Butyl(acetyl)acetylene,
Acetylbutylacetylene[1][2][3][4][5] CAS Number: 1119-58-0[1][2][3][4][5] Molecular Formula:
CsH120[1][2][3][4][5] Molecular Weight: 124.18 g/mol [1][5]

Structure:

Predicted Spectral Data
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The following tables summarize the expected spectral data for oct-3-yn-2-one based on the
analysis of functional group characteristics and data from analogous compounds.

'H NMR Spectroscopy Data

Solvent: CDCIs Frequency: 400/500 MHz

Chemical Shift (6

Multiplicity Integration Assignment
ppm)
~2.3 s 3H H-1 (CH3-C=0)
~2.4 t 2H H-5 (-C=C-CHz-)
~1.6 sextet 2H H-6 (-CH2-CH2-CHz-)
~1.0 sextet 2H H-7 (-CH2-CH2-CHs)
~0.9 t 3H H-8 (-CH2-CHs)

3C NMR Spectroscopy Data

Solvent: CDCIs Frequency: 100/125 MHz

Chemical Shift (6 ppm) Assighment
~185 C-2 (C=0)

~95 C-4 (-C=C-)

~80 C-3 (-C=C-)

~32 C-1 (CH3-C=0)
~30 C-6 (-CHz-)

~22 C-7 (-CH2-)

~20 C-5 (-C=C-CH2-)
~13 C-8 (-CHs)
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Infrared (IR) Spectroscopy Data

Wavenumber (cm—?) Functional Group Assignment
~2220 C=C stretch (alkyne)

~1680 C=0 stretch (conjugated ketone)
2960-2850 C-H stretch (alkane)

Mass Spectrometry Data

lonization Mode: Electron lonization (EI)

m/z Proposed Fragment

124 [M]* (Molecular lon)

109 [M - CH3]*

81 [M - CsH7]* (loss of propyl radical)

67 [M - CaHo]* (loss of butyl radical)

43 [CH3CO]J* (Acylium ion - likely base peak)

Experimental Protocols

High-quality spectral data is essential for unambiguous structure elucidation. The following are
detailed protocols for the acquisition of NMR, IR, and mass spectra for a,3-acetylenic ketones
like oct-3-yn-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and *3C NMR spectra for the structural assignment of
protons and carbons.

Instrumentation: 400 MHz or 500 MHz NMR Spectrometer

Sample Preparation:
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Weigh approximately 5-10 mg of purified oct-3-yn-2-one for *H NMR, and 20-50 mg for 3C
NMR.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCls) in a
clean, dry vial.

Transfer the solution to a standard 5 mm NMR tube.

Cap the NMR tube securely and wipe the exterior with a lint-free tissue.

IH NMR Acquisition Parameters:

Pulse Program: Standard single-pulse experiment.

Spectral Width: -2 to 12 ppm.

Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.
Relaxation Delay: 1-2 seconds.

Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the
spectrum using the residual solvent peak of CDCls at 7.26 ppm.

13C NMR Acquisition Parameters:

Pulse Program: Standard proton-decoupled *3C experiment (e.g., 'zgpg30' on Bruker
instruments).[6]

Spectral Width: 0 to 220 ppm.[6]

Number of Scans: Several hundred to several thousand scans may be necessary to achieve
a good signal-to-noise ratio due to the low natural abundance of 13C.[6]

Relaxation Delay: 2-5 seconds.

Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the
spectrum using the CDCIs triplet at 77.16 ppm.
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Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the key functional groups present in the molecule, specifically the
carbonyl and alkyne moieties.

Instrumentation: FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.
Sample Preparation and Analysis:

e Ensure the ATR crystal is clean by taking a background spectrum of the empty accessory.
e Place a small drop of neat liquid oct-3-yn-2-one directly onto the ATR crystal.

e Acquire the spectrum over a range of 4000-400 cm™1,

o Co-add 16-32 scans to improve the signal-to-noise ratio.

o After analysis, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or
acetone) and a soft, lint-free tissue.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to
confirm its identity and provide further structural information.

Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron lonization
(El) source.

Sample Preparation and Analysis:

e Prepare a dilute solution of oct-3-yn-2-one (approximately 1 mg/mL) in a volatile organic
solvent such as dichloromethane or ethyl acetate.

¢ Inject a small volume (e.g., 1 pL) of the solution into the GC-MS system.

e The sample will be vaporized and separated on the GC column before entering the mass
spectrometer.

e E| Source Parameters:
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o Electron Energy: 70 eV

o Source Temperature: 200-250 °C

e Mass Analyzer: Scan a mass range of m/z 40-300.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of oct-3-yn-

2-one.
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Caption: Workflow for the structural elucidation of oct-3-yn-2-one using spectroscopic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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